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Compound of Interest

Compound Name: 3,3-Dimethyl-2-pentanol

Cat. No.: B021356 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the primary synthetic routes for obtaining

3,3-Dimethyl-2-pentanol, a secondary alcohol with applications in organic synthesis and as a

potential building block in drug discovery. This document details the two most common and

effective methods for its preparation: the reduction of 3,3-Dimethyl-2-pentanone and synthesis

via Grignard reaction. Detailed experimental protocols, quantitative data, and process

visualizations are provided to assist researchers in the successful synthesis and

characterization of this compound.

Physicochemical and Spectroscopic Data
A summary of the key physical and spectroscopic properties of 3,3-Dimethyl-2-pentanol is
presented below. This data is essential for the proper identification and characterization of the

synthesized product.
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Property Value Reference

Molecular Formula C₇H₁₆O [1]

Molecular Weight 116.20 g/mol [1]

CAS Number 19781-24-9 [1]

Boiling Point 147-148 °C

Appearance Colorless liquid

¹H NMR Spectroscopy Spectrum available

¹³C NMR Spectroscopy Spectrum available [2]

IR Spectroscopy
Data available through

databases such as NIST
[3]

Synthetic Pathways
Two principal and reliable synthetic pathways for the preparation of 3,3-Dimethyl-2-pentanol
are outlined below.

Reduction of 3,3-Dimethyl-2-pentanone
The reduction of the corresponding ketone, 3,3-Dimethyl-2-pentanone, is a straightforward and

common method for the synthesis of 3,3-Dimethyl-2-pentanol. This transformation can be

effectively achieved using hydride-based reducing agents such as sodium borohydride (NaBH₄)

and lithium aluminum hydride (LiAlH₄).

Reaction Scheme:

3,3-Dimethyl-2-pentanone 3,3-Dimethyl-2-pentanol
Reduction

1. NaBH₄, CH₃OH
or

1. LiAlH₄, Dry Ether/THF
2. H₃O⁺ work-up
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Caption: Reduction of 3,3-Dimethyl-2-pentanone.

Sodium borohydride is a milder reducing agent and can be used in protic solvents like

methanol or ethanol, making it a convenient and safer option for many laboratory settings.

Lithium aluminum hydride is a much more powerful reducing agent and must be used under

strictly anhydrous conditions with aprotic solvents like diethyl ether or tetrahydrofuran.

Grignard Reaction
The Grignard reaction provides a versatile method for the formation of the carbon-carbon bond

necessary to construct 3,3-Dimethyl-2-pentanol from smaller precursor molecules. Two viable

Grignard routes are presented:

Route A: Reaction of Ethylmagnesium Bromide with Pivalaldehyde

Ethyl Bromide + Mg Ethylmagnesium Bromide
Dry Ether/THF

Magnesium Alkoxide Intermediate

Nucleophilic Addition

Pivalaldehyde

3,3-Dimethyl-2-pentanol
H₃O⁺ work-up

Click to download full resolution via product page

Caption: Grignard synthesis route A.

Route B: Reaction of tert-Butylmagnesium Chloride with Acetaldehyde
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tert-Butyl Chloride + Mg tert-Butylmagnesium Chloride
Dry Ether/THF

Magnesium Alkoxide Intermediate

Nucleophilic Addition

Acetaldehyde

3,3-Dimethyl-2-pentanol
H₃O⁺ work-up
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Dissolve 3,3-Dimethyl-2-pentanone in Methanol

Cool to 0-5 °C

Add NaBH₄ portion-wise

Stir at Room Temperature (1-2h)

Quench with Water and NH₄Cl(aq)

Extract with Diethyl Ether

Dry and Concentrate

Purify by Distillation

 

Grignard Reagent Preparation

Reaction

Work-up and Purification

Activate Mg with I₂

Add Alkyl Halide in Ether/THF

Stir to Complete Formation

Cool Grignard Reagent

Add Carbonyl Compound

Stir at Room Temperature

Quench with NH₄Cl(aq)

Extract with Ether

Dry and Concentrate

Purify by Distillation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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